Cas no 264622-72-2 (1-(5,6-dimethoxy-1H-indol-2-yl)ethanone)

• Product Name: 1-(5,6-dimethoxy-1H-indol-2-yl)ethanone
• CAS No: 264622-72-2
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD24564285
• CID: 5165376
• Update Time: 2025-05-19

1-(5,6-dimethoxy-1H-indol-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5,6-dimethoxy-1H-indol-2-yl)ethanone

• MDL： MFCD24564285
• Inchi： 1S/C12H13NO3/c1-7(14)9-4-8-5-11(15-2)12(16-3)6-10(8)13-9/h4-6,13H,1-3H3
• InChI Key： JCGZKOAMNQNGSJ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC2=C(N1)C=C(OC)C(OC)=C2)C

Additional information on 1-(5,6-dimethoxy-1H-indol-2-yl)ethanone

1-(5,6-Dimethoxy-1H-indol-2-yl)ethanone: A Comprehensive Overview

1-(5,6-Dimethoxy-1H-indol-2-yl)ethanone, also known by its CAS number 264622-72-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The molecule features a 5,6-dimethoxy substitution pattern on the indole ring, which is a key structural element contributing to its unique properties.

The indole skeleton itself is a fundamental structure in many natural products and bioactive molecules. The addition of the dimethoxy groups at positions 5 and 6 introduces steric and electronic effects that can influence the compound's reactivity and interactions with biological systems. Furthermore, the ethanone group attached to the indole ring adds another layer of functionality, potentially enhancing the molecule's ability to participate in various chemical reactions or bind to biological targets.

Recent studies have highlighted the potential of 1-(5,6-dimethoxy-1H-indol-2-yl)ethanone as a promising candidate in drug discovery. Researchers have explored its antidepressant activity, which has shown promising results in preclinical models. The compound's ability to modulate serotonin reuptake and influence neurotransmitter systems suggests its potential as a novel therapeutic agent for mood disorders.

In addition to its pharmacological applications, this compound has also been investigated for its neuroprotective effects. Studies have demonstrated that it can protect against oxidative stress and inflammation in neuronal cells, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the importance of further research into its mechanisms of action and efficacy in vivo.

The synthesis of 1-(5,6-dimethoxy-1H-indol-2-yl)ethanone involves a series of well-established organic reactions. Typically, the indole ring is synthesized via the Paal-Knorr pyrrole synthesis or related methods. The subsequent introduction of the dimethoxy groups and the ethanone substituent requires careful control over reaction conditions to ensure high yields and purity. These synthetic strategies not only highlight the molecule's accessibility but also pave the way for further structural modifications to explore its full potential.

From a structural perspective, the compound's stability is influenced by its conjugated system and electron-donating methoxy groups. These features contribute to its resistance against certain degradation pathways, making it suitable for long-term storage and use in various experimental settings. Moreover, computational studies have provided insights into its electronic properties and interactions with biomolecules, further enhancing our understanding of its behavior in biological systems.

In conclusion, 1-(5,6-dimethoxy-1H-indol-2-yl)ethanone represents a valuable addition to the arsenal of bioactive compounds with potential applications in medicine. Its unique structure, coupled with emerging evidence of its pharmacological activity, positions it as a compelling target for further investigation. As research continues to unravel its mechanisms and therapeutic potential, this compound may pave the way for innovative treatments in neuroscience and beyond.